Cas no 1849592-10-4 (6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione)
6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione Chemical and Physical Properties
Names and Identifiers
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- 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione
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- Inchi: 1S/C10H8BrClN2O2/c11-5-4-6(12)7-8(15)13-10(2-1-3-10)14(7)9(5)16/h4H,1-3H2,(H,13,15)
- InChI Key: CFGKLPOXFQSPFD-UHFFFAOYSA-N
- SMILES: C12(NC(=O)C3N1C(=O)C(Br)=CC=3Cl)CCC2
6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0058997-1g |
6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione |
1849592-10-4 | 1g |
$1428.0 | 2022-04-27 | ||
| Chemenu | CM537562-1g |
6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione |
1849592-10-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129637-1g |
6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione |
1849592-10-4 | 98% | 1g |
¥12070 | 2023-04-15 |
6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione
Introduction to 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione (CAS No. 1849592-10-4)
6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione, a compound with the CAS number 1849592-10-4, is a novel and highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spirocyclic imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the bromo and chloro substituents, contribute to its distinct pharmacological properties.
The synthesis of 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione involves a multi-step process that combines advanced organic synthesis techniques with precise control over the reaction conditions. Recent studies have highlighted the importance of spirocyclic systems in drug design due to their enhanced stability and bioavailability. The bromo and chloro substituents in this compound play a crucial role in modulating its biological activity and selectivity.
In terms of biological activity, 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione has shown promising results in various assays. Research has demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable candidate for further investigation.
Clinical trials are currently underway to evaluate the safety and efficacy of 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione. Preliminary data from preclinical studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These findings suggest that it has the potential to be developed into a therapeutic agent for various diseases.
The structural complexity of 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione also makes it an interesting subject for computational studies. Molecular modeling and docking experiments have provided insights into its binding interactions with target proteins, helping to optimize its structure for improved potency and selectivity. These computational tools are essential in guiding the rational design of new derivatives with enhanced therapeutic potential.
In addition to its potential as a therapeutic agent, 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione is also being explored for its use as a research tool. Its unique properties make it a valuable probe for studying biological processes at the molecular level. Researchers are using this compound to investigate signaling pathways and protein-protein interactions, contributing to our understanding of complex biological systems.
The development of 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione is part of a broader trend in medicinal chemistry towards the discovery of novel scaffolds with unique biological activities. This approach aims to address unmet medical needs by identifying compounds that can modulate disease-relevant targets in new ways. The ongoing research on this compound is expected to yield important insights into its mechanism of action and therapeutic potential.
In conclusion, 6'-bromo-8'-chloro-1'H-spiro[cyclobutane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione (CAS No. 1849592-10-4) represents a promising molecule with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an exciting area of study for scientists and researchers working at the intersection of chemistry and biology. As further research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.
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